![molecular formula C11H14N2O4 B3392610 Diethyl 4-aminopyridine-2,6-dicarboxylate CAS No. 1196155-10-8](/img/structure/B3392610.png)
Diethyl 4-aminopyridine-2,6-dicarboxylate
Overview
Description
Diethyl 4-aminopyridine-2,6-dicarboxylate is a chemical compound that is often used as an intermediate for raw material in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
The synthesis of this compound involves a multistep synthetic route . The structures of the synthesized intermediates and the final compounds are established by spectral and elemental analyses .Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in various databases . The InChI code for this compound is1S/C11H14N2O4.ClH/c1-3-16-10 (14)8-5-7 (12)6-9 (13-8)11 (15)17-4-2;/h5-6H,3-4H2,1-2H3, (H2,12,13);1H
. Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can involve multiple steps . For example, the compound can undergo a series of reactions to form new diethyl 2,6-dimethyl-4-(4-(2-substituted amino-2-oxoethoxy) phenyl)-1,4-dihydropyridine-3,5-dicarboxylates .Scientific Research Applications
Diethyl 4-aminopyridine-2,6-dicarboxylate has been used in a variety of scientific research applications, including studies of synaptic transmission, neuroprotection, and neuroregeneration. In particular, this compound has been shown to enhance the release of neurotransmitters such as acetylcholine and glutamate, which can improve synaptic transmission in the brain. Additionally, this compound has been shown to have neuroprotective effects, which may make it useful for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
Target of Action
Similar compounds have been known to target inflammatory responses and pain pathways .
Mode of Action
Related compounds have been shown to exhibit anti-inflammatory and analgesic activities . These compounds may interact with their targets, leading to changes in cellular processes that result in reduced inflammation and pain .
Biochemical Pathways
Related compounds have been shown to affect pathways related to inflammation and pain .
Result of Action
Related compounds have been shown to have anti-inflammatory and analgesic effects .
Advantages and Limitations for Lab Experiments
Diethyl 4-aminopyridine-2,6-dicarboxylate has several advantages for lab experiments, including its well-established synthesis method and its ability to enhance synaptic transmission and promote neuroprotection. However, there are also some limitations to using this compound in lab experiments. For example, this compound has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Diethyl 4-aminopyridine-2,6-dicarboxylate. One area of interest is the development of new synthesis methods that can produce higher yields of this compound. Additionally, researchers are interested in studying the long-term effects of this compound on synaptic transmission and neuroprotection, as well as its potential use for the treatment of neurological disorders. Finally, there is interest in exploring the use of this compound in combination with other compounds to enhance its effects and reduce its toxicity.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. It has a variety of biochemical and physiological effects, including the enhancement of synaptic transmission and the promotion of neuroprotection. While there are some limitations to using this compound in lab experiments, there are also many potential future directions for research on this compound. With further study, this compound may prove to be a valuable tool for understanding the workings of the brain and for developing new treatments for neurological disorders.
Properties
IUPAC Name |
diethyl 4-aminopyridine-2,6-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c1-3-16-10(14)8-5-7(12)6-9(13-8)11(15)17-4-2/h5-6H,3-4H2,1-2H3,(H2,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHJBORNYMQMCBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=N1)C(=O)OCC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701252588 | |
Record name | 2,6-Diethyl 4-amino-2,6-pyridinedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701252588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1196155-10-8 | |
Record name | 2,6-Diethyl 4-amino-2,6-pyridinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1196155-10-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Diethyl 4-amino-2,6-pyridinedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701252588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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